Cas no 111969-86-9 (prop-2-enyl 2-amino-2-oxoacetate)

• Product Name: prop-2-enyl 2-amino-2-oxoacetate
• CAS No: 111969-86-9
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 2607712
• PubChem ID: 55281899
• Update Time: 2025-04-21

prop-2-enyl 2-amino-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl 2-amino-2-oxoacetate
• DTXSID10717394
• Prop-2-en-1-yl amino(oxo)acetate
• SCHEMBL5716647
• AKOS006341502
• 111969-86-9

• Inchi： 1S/C5H7NO3/c1-2-3-9-5(8)4(6)7/h2H,1,3H2,(H2,6,7)
• InChI Key： QBAQXONRHTVGGG-UHFFFAOYSA-N
• SMILES： O(C(C(N)=O)=O)CC=C

Computed Properties

• Exact Mass: 129.042593085Da
• Monoisotopic Mass: 129.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų